8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one

• IUPAC Name: 9-[(5-fluoro-2-methylphenyl)methyl]-1-oxa-9-azaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C17H22FNO2/c1-13-3-4-15(18)11-14(13)12-19-9-8-17(6-2-10-21-17)7-5-16(19)20/h3-4,11H,2,5-10,12H2,1H3
• InChI Key: QLACLGUHHZKRBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)CN2CCC3(CCCO3)CCC2=O
• Molecular Formula: C17H22FNO2
• Molecular Weight: 291.36 g/mol

Description

8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one, also known as FUB-PB22, is a synthetic cannabinoid that has gained attention as a potential new psychoactive substance. Synthetic cannabinoids are compounds that mimic the effects of THC, the active ingredient in marijuana, but are often more potent and can have unpredictable effects. FUB-PB22 is one of many synthetic cannabinoids that have emerged in recent years, and its synthesis, mechanism of action, and potential applications have been the subject of scientific research.

Mechanism of Action

8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one acts on the CB1 and CB2 receptors in the endocannabinoid system, which are involved in regulating the release of neurotransmitters and other signaling molecules. When 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one binds to these receptors, it can alter the activity of neurons and other cells, leading to a range of physiological effects.
Biochemical and Physiological Effects
8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It can also affect mood, appetite, and pain sensation. These effects are similar to those seen with other synthetic cannabinoids and THC, but can be more potent and unpredictable.

Advantages and Limitations for Lab Experiments

8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has several advantages as a tool for scientific research, including its potency and selectivity for CB1 and CB2 receptors. However, it also has several limitations, including its potential for toxicity and the lack of long-term safety data. Researchers must exercise caution when working with 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one and other synthetic cannabinoids to minimize the risk of adverse effects.

Future Directions

There are several directions for future research on 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one and other synthetic cannabinoids. One area of interest is the development of new therapies for conditions such as chronic pain and epilepsy. Another area of research is the study of the long-term effects of synthetic cannabinoids on the endocannabinoid system and other physiological processes. Finally, researchers are interested in developing new synthetic cannabinoids with improved safety profiles and therapeutic potential.

Synthesis Methods

The synthesis of 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one involves several steps, including the reaction of 5-fluoro-2-methylbenzyl chloride with 1,8-diaminooctane to form a spirocyclic intermediate. This intermediate is then reacted with 4-methoxyphenylacetic acid to form the final product. The synthesis of 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one is complex and requires specialized equipment and expertise.

Scientific Research Applications

8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one has been used in scientific research to study its effects on the endocannabinoid system, which is involved in regulating a variety of physiological processes, including appetite, mood, and pain sensation. Synthetic cannabinoids like 8-(5-fluoro-2-methylbenzyl)-1-oxa-8-azaspiro[4.6]undecan-9-one are often used as tools to study the endocannabinoid system and to develop new therapies for conditions such as chronic pain and epilepsy.